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Compound of Interest

Compound Name: D-[1-2H]Mannose

Cat. No.: B1146200

Essential Safety and Handling Guide for D-[1-
2H]Mannose

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling D-[1-2H]Mannose. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices. While D-[1-
2H]Mannose, a stable isotope-labeled form of D-Mannose, is not classified as a hazardous
substance, adherence to standard laboratory safety procedures is crucial to minimize any
potential risks.[1][2][3]

Hazard Identification and Precautions

D-Mannose is not considered a hazardous substance or mixture according to available safety
data sheets.[3] However, as with any chemical, it is important to handle it with care. The
primary physical hazard is the potential for dust formation when handling the solid form, which
may cause slight irritation to the respiratory system and eyes.[4] It is also advised to avoid
conditions that could lead to dust accumulation, as fine dust may have the potential for a dust
explosion.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure safe handling of D-[1-
2H]Mannose.
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Situation Required PPE Reason

- Safety glasses with side- - Protect eyes from dust

shields- Lab coat- Disposable particles- Protect skin and

Handling Solid/Powder gloves (e.g., nitrile)- clothing- Avoid direct skin
Respiratory protection (if dust contact- Prevent inhalation of
is generated) dust
- Safety glasses with side- - Protect eyes from splashes-

Handling Solutions shields- Lab coat- Disposable Protect skin and clothing-
gloves (e.g., nitrile) Avoid direct skin contact

Operational and Disposal Plan

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
o Store the container in a cool, dry, and well-ventilated area.[3][5]

o Keep the container tightly closed when not in use to prevent contamination and moisture
absorption.[4]

Handling and Preparation of Solutions:

e Handle the solid material in a well-ventilated area, such as a chemical fume hood, especially
when weighing, to minimize dust exposure.[5]

e Use dry, clean spatulas and weighing boats.

» To prepare a solution, slowly add the solid to the solvent to avoid splashing. D-Mannose is
soluble in water.[4]

» After handling, wash hands thoroughly with soap and water.[5]

Disposal:
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o Dispose of waste material and empty containers in accordance with local, state, and federal

regulations.[4]

e Do not dispose of the chemical down the drain or into the environment.[1][6]

o For spills, sweep up the solid material, avoiding dust generation, and place it in a suitable,

labeled container for disposal.[5]

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If symptoms occur,

seek medical attention.[3]

Skin Contact

Wash the affected area immediately with plenty

of water.[3] Remove contaminated clothing.[4]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. If

irritation persists, get medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water and seek medical attention if symptoms

occur.[3]

Physical and Chemical Properties

Property Value

Appearance White solid (powder)[4]

Molecular Formula CeH11DOs

Molecular Weight 181.16 g/mol

Melting Point 133 -130.00 °C/ 271.4 - 266 °F[3]
Solubility Soluble in water[4]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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